Cas no 70738-05-5 (Benzaldehyde, 3,6-dihydroxy-2-iodo-)

• Product name: Benzaldehyde, 3,6-dihydroxy-2-iodo-
• CAS No: 70738-05-5
• MF: C₇H₅O₃I
• MW: 264.0168
• CID: 1746152
• PubChem ID: 12490492

Benzaldehyde, 3,6-dihydroxy-2-iodo- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 3,6-dihydroxy-2-iodo-
• 3,6-dihydroxy-2-iodo-benzaldehyde
• 70738-05-5
• 3,6-dihydroxy-2-iodobenzaldehyde

• Inchi： InChI=1S/C7H5IO3/c8-7-4(3-9)5(10)1-2-6(7)11/h1-3,10-11H
• InChI Key： GLZDJWYQGBRPRQ-UHFFFAOYSA-N
• SMILES： C1=CC(=C(C(=C1O)C=O)I)O

Computed Properties

• Exact Mass: 263.92785
• Monoisotopic Mass: 263.92834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.5Ų
• XLogP3: 1.9

Experimental Properties

• PSA: 57.53

Additional information on Benzaldehyde, 3,6-dihydroxy-2-iodo-

测试